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Compound of Interest

Compound Name: Methyl p-tert-butylphenylacetate

Cat. No.: B1297717

For researchers, scientists, and professionals in drug development, accurate identification and
characterization of chemical compounds are paramount. Mass spectrometry is a cornerstone
technique in this endeavor, providing a molecular fingerprint that aids in structural elucidation.
This guide presents a reference mass spectrum for methyl p-tert-butylphenylacetate and
offers a comparative analysis with structurally similar compounds, supported by experimental
data and detailed protocols.

Mass Spectral Data Comparison

The following table summarizes the key mass spectral data for methyl p-tert-
butylphenylacetate and two comparable aromatic esters: methyl phenylacetate and methyl p-
tolylacetate. The data was obtained under standard electron ionization (EI) conditions at 70 eV.
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Key Mass
Molecular Weight ( Fragments (m/z)
Compound Name Molecular Formula .
g/mol ) and Relative

Intensities

191 (M-15, 100%),
Methyl p-tert- 147 (50%), 132
C13H1802 206.28
butylphenylacetate (40%), 105 (30%), 91

(20%)

91 (100%), 150 (M+,
Methyl phenylacetate C9H1002 150.17 30%), 65 (15%), 103
(10%), 77 (8%)

105 (100%), 164 (M+,
Methyl p-tolylacetate C10H1202 164.20 40%), 79 (15%), 104
(10%), 77 (8%)

Fragmentation Pathway of Methyl p-tert-
butylphenylacetate

The fragmentation of methyl p-tert-butylphenylacetate under electron ionization primarily
involves the loss of a methyl group followed by further characteristic cleavages. The base peak
at m/z 191 corresponds to the loss of a methyl radical from the tert-butyl group.

CH3 [M-CH3]+ | m/z 191

Methyl p-tert-butylphenylacetate | m/z 206 - «CAH9

] e
[M-CAHO]+ | m/z 149 COOCH3
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Click to download full resolution via product page

Caption: Fragmentation pathway of Methyl p-tert-butylphenylacetate.

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1297717?utm_src=pdf-body
https://www.benchchem.com/product/b1297717?utm_src=pdf-body
https://www.benchchem.com/product/b1297717?utm_src=pdf-body
https://www.benchchem.com/product/b1297717?utm_src=pdf-body-img
https://www.benchchem.com/product/b1297717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

A detailed methodology for the acquisition of the reference mass spectrum is crucial for
reproducibility and comparison.

Sample Preparation: A solution of methyl p-tert-butylphenylacetate (1 mg/mL) was prepared
in dichloromethane. For the comparative compounds, similar concentrations were used with the
same solvent.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis: The analysis was performed on a
standard GC-MS system with the following parameters:

Injection Volume: 1 pL

Injector Temperature: 250 °C

Split Ratio: 50:1

Carrier Gas: Helium at a constant flow rate of 1 mL/min

Oven Temperature Program:

o Initial temperature: 70 °C, hold for 2 minutes
o Ramp: 10 °C/min to 280 °C

o Final hold: 5 minutes at 280 °C

e Mass Spectrometer Parameters:

o lonization Mode: Electron lonization (EI)[1][2]
o Electron Energy: 70 eV[3][4]

o lon Source Temperature: 230 °C

o Mass Range: m/z 40-400

Experimental Workflow

The general workflow for obtaining the mass spectral data is outlined below.
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Sample Preparation

Dissolve sample in Dichloromethane

y

Vortex to ensure homogeneity

GC-MS Analysis

Inject sample into GC-MS

i

Separation on GC column
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Electron Ionization (70 eV)

'

Mass Detection

Data Processing

Generate Mass Spectrum

'

Compare with Spectral Libraries
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Caption: General workflow for GC-MS analysis.
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This guide provides a foundational reference for the mass spectral characteristics of methyl p-
tert-butylphenylacetate, enabling more accurate and efficient identification in complex
matrices. The comparative data and detailed protocols offer a robust framework for researchers
in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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